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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945 Get Quote

Essential Safety and Handling Guide for 1-
Bromobenzene-13C6
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromobenzene-13C6 (CAS No:

112630-77-0). The following procedures are designed to ensure safe laboratory operations and

minimize risks.

Hazard Identification and GHS Classification
1-Bromobenzene-13C6 is a stable, isotopically labeled compound that shares the same

chemical hazards as its unlabeled counterpart. It is a flammable liquid and vapor that causes

skin irritation and is toxic to aquatic life with long-lasting effects.[1][2][3]

Signal Word: Warning[1][2]

Hazard Pictograms:

GHS02: Flame (Flammable)

GHS07: Exclamation Mark (Skin Irritant)

GHS09: Environment (Hazardous to the aquatic environment)

Hazard Statements:
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H226: Flammable liquid and vapor.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H411: Toxic to aquatic life with long lasting effects.[1][2][3]

Physical and Chemical Properties
The physical and chemical properties of 1-Bromobenzene-13C6 are summarized below. Note

that properties like melting and boiling points are for the unlabeled compound but are expected

to be very similar for the 13C6-labeled version.

Property Value Source

Chemical Formula ¹³C₆H₅Br [4]

Molecular Weight 163.0 g/mol [1][4]

Appearance Colorless liquid [5][6][7]

Odor Aromatic, Pungent [6][7]

Melting Point -31 °C / -23.8 °F [6][7][8]

Boiling Point 156 °C / 312.8 °F [5][6][8]

Flash Point 51 °C / 123.8 °F (Closed cup) [6][7][8]

Density 1.491 g/mL at 25°C [5]

Solubility

Insoluble in water. Soluble in

DMF (30 mg/ml), DMSO (30

mg/ml), Ethanol (30 mg/ml),

ether, and benzene.

[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Bromobenzene-13C6 to minimize

exposure.[9]
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Protection Type Required Equipment
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields and a face shield.

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU). A face

shield provides additional

protection against splashes.

[10][11]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat or chemical-resistant

apron/coveralls.

Inspect gloves before use and

use proper removal technique.

[10][11] Protective clothing

should cover the body fully.[11]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood. If inhalation risk is high,

use a NIOSH/MSHA-approved

air-purifying respirator with

appropriate cartridges.

Respirators are necessary if

ventilation is inadequate or if

exposure limits are exceeded.

[8][10]

Footwear
Closed-toe, chemical-resistant

shoes or boots.

Footwear should cover and

protect the entire foot.[12][13]

Operational and Disposal Plan
Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Store the container in a cool, dry, and well-ventilated area designated for flammable liquids.

[8]

Keep the container tightly closed and away from heat, sparks, open flames, and other

ignition sources.[2][8]
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Store away from strong oxidizing agents.[8] Recommended storage temperature is 15–25

°C.

Preparation and Use:

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[8][14]

Ground and bond the container and receiving equipment to prevent static discharge.[3][8]

Use only non-sparking tools.[8]

Before handling, don the required PPE as detailed in the table above.

When transferring the liquid, do so carefully to avoid splashes and the generation of vapor.

Wash hands thoroughly after handling the substance.[14]

Spill Management:

In case of a spill, remove all sources of ignition immediately.[8][10]

Ensure the area is well-ventilated.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite). Do not use

combustible materials.

Collect the absorbed material and spillage into a suitable, sealed container for hazardous

waste disposal.[8][10]

Do not let the product enter drains, as it is toxic to aquatic life.[2][10]

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[8][10]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water and

soap for at least 15 minutes.[8][10] If skin

irritation occurs, seek medical advice.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do.[8] Seek medical attention.

Ingestion

Do NOT induce vomiting.[10] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person.[10] Seek immediate

medical attention.

Disposal Plan
1-Bromobenzene-13C6 and any materials contaminated with it must be treated as hazardous

waste.

Chemical Disposal: Do not dispose of the chemical down the drain.[10] Offer surplus and

non-recyclable solutions to a licensed professional waste disposal company.[10][14]

Contaminated Materials: All used PPE, absorbent materials from spills, and empty

containers should be placed in a sealed, labeled hazardous waste container.

Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Dispose of the container to an approved waste disposal plant.

Regulations: All waste disposal must be conducted in accordance with federal, state, and

local environmental regulations.[14]
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Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 1-Bromobenzene-
13C6 in a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Emergency Procedures

1. Review SDS & Protocol

2. Verify Fume Hood Operation

3. Assemble & Inspect PPE

4. Prepare Spill Kit

5. Don Required PPE

6. Transfer Chemical in Fume Hood
(Grounding & Bonding)

7. Perform Experiment

8. Close & Store Container Spill Response

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

9. Decontaminate Work Area

10. Doff & Dispose of PPE

11. Segregate Hazardous Waste

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Bromobenzene-13C6.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b051945?utm_src=pdf-body-img
https://www.benchchem.com/product/b051945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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